Cas no 1600587-22-1 (1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane)
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane
- EN300-1134938
- 1600587-22-1
-
- Inchi: 1S/C12H21IO/c13-10-12(7-3-4-8-12)14-9-11-5-1-2-6-11/h11H,1-10H2
- InChI Key: KGYKKIZEJMOMBM-UHFFFAOYSA-N
- SMILES: ICC1(CCCC1)OCC1CCCC1
Computed Properties
- Exact Mass: 308.06371g/mol
- Monoisotopic Mass: 308.06371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2Ų
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134938-0.05g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1134938-0.1g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1134938-0.25g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1134938-0.5g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1134938-1.0g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 1g |
$928.0 | 2023-06-09 | ||
| Enamine | EN300-1134938-2.5g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1134938-5.0g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 5g |
$2692.0 | 2023-06-09 | ||
| Enamine | EN300-1134938-10.0g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 10g |
$3992.0 | 2023-06-09 | ||
| Enamine | EN300-1134938-1g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1134938-5g |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane |
1600587-22-1 | 95% | 5g |
$2858.0 | 2023-10-26 |
1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane
1-(Cyclopentylmethoxy)-1-(iodomethyl)cyclopentane: A Comprehensive Overview of Its Properties and Applications
1-(Cyclopentylmethoxy)-1-(iodomethyl)cyclopentane (CAS No. 1600587-22-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique cyclopentylmethoxy and iodomethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines cyclic and halogenated components, makes it particularly valuable for constructing pharmacologically active compounds.
The chemical properties of 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane are defined by its stability under standard conditions and its reactivity in targeted synthetic pathways. The presence of the iodomethyl group enhances its utility in cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers often leverage this feature to develop novel drug candidates, particularly in the realm of small-molecule therapeutics. The cyclopentylmethoxy moiety, on the other hand, contributes to the compound's lipophilicity, which is crucial for optimizing drug delivery and bioavailability.
In recent years, the demand for 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane has surged due to its role in the development of next-generation pharmaceuticals. With the rise of personalized medicine and targeted therapies, this compound has become a focal point for researchers exploring treatments for neurological disorders and metabolic diseases. Its ability to act as a building block for bioactive molecules aligns with the growing trend toward precision medicine, where tailored compounds are designed to address specific patient needs.
From a market perspective, 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane is increasingly sought after by pharmaceutical companies and contract research organizations (CROs). The compound's scalability and compatibility with automated synthesis platforms have made it a preferred choice for high-throughput screening and combinatorial chemistry. Additionally, its applications extend beyond pharmaceuticals, finding use in agrochemical research and materials science, where its structural features enable the creation of novel polymers and coatings.
The synthesis of 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane typically involves multi-step organic reactions, including etherification and halogenation processes. Advanced techniques such as flow chemistry have been employed to enhance yield and purity, addressing the challenges associated with traditional batch synthesis. These innovations are particularly relevant in the context of sustainable chemistry, where minimizing waste and optimizing resource utilization are paramount.
As the scientific community continues to explore the potential of 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane, its relevance in drug discovery pipelines is expected to grow. The compound's adaptability to various synthetic routes and its compatibility with emerging technologies like artificial intelligence (AI)-assisted molecular design further solidify its position as a critical tool for researchers. With ongoing advancements in synthetic methodologies and an increasing emphasis on green chemistry, the future applications of this compound are poised to expand into new and exciting domains.
For laboratories and industries seeking reliable sources of 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane, it is essential to partner with suppliers who adhere to stringent quality control measures. Ensuring high purity and consistency is vital for achieving reproducible results in research and development. Furthermore, staying updated on the latest regulatory guidelines and safety protocols is crucial for handling and storing this compound effectively.
In summary, 1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane (CAS No. 1600587-22-1) represents a pivotal asset in modern chemistry and pharmaceutical innovation. Its unique structural attributes, coupled with its broad applicability, make it a cornerstone for cutting-edge research. As the scientific landscape evolves, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and materials science.
1600587-22-1 (1-(cyclopentylmethoxy)-1-(iodomethyl)cyclopentane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)